Cas no 2034512-46-2 (N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide)

• Product Name: N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide
• CAS No: 2034512-46-2
• MF: C₁₆H₁₃F₃N₄O₂
• MW: 350.295233488083
• CID: 5766188
• PubChem ID: 119102994
• Update Time: 2025-07-17

N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6525-6872
• AKOS026702963
• N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide
• 2034512-46-2
• N-(2-(4-(furan-2-yl)-1H-pyrazol-1-yl)ethyl)-6-(trifluoromethyl)nicotinamide
• N-[2-[4-(furan-2-yl)pyrazol-1-yl]ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide

• Inchi： 1S/C16H13F3N4O2/c17-16(18,19)14-4-3-11(8-21-14)15(24)20-5-6-23-10-12(9-22-23)13-2-1-7-25-13/h1-4,7-10H,5-6H2,(H,20,24)
• InChI Key： GCNFFPSEWQYVIT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(NCCN1C=C(C2=CC=CO2)C=N1)=O)(F)F

Computed Properties

• Exact Mass: 350.09906016g/mol
• Monoisotopic Mass: 350.09906016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73Ų

Additional information on N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide

Introduction to N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034512-46-2)

N-{2-[4-(furan-2-yl-1H-pyrazol-1-yl)ethyl]-6-(trifluoromethyl)pyridine-3-carboxamide} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034512-46-2, represents a convergence of heterocyclic chemistry and medicinal innovation, making it a subject of considerable interest for researchers exploring novel therapeutic agents.

The molecular structure of N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide is characterized by the presence of multiple heterocyclic rings, including a furan ring and a pyrazole ring, which are connected through an ethyl chain. The introduction of a trifluoromethyl group at the 6-position of the pyridine ring enhances the compound's lipophilicity and metabolic stability, key factors in drug design. Additionally, the carboxamide functionality at the 3-position provides a site for further chemical modification, enabling the development of derivatives with tailored properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing fused heterocycles. The combination of a furan ring and a pyrazole ring in N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide suggests that it may exhibit properties such as anti-inflammatory, antimicrobial, or anticancer activities. These hypotheses are supported by preliminary studies that have shown similar compounds to interact with various biological targets, including enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The structural motifs present in N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide align well with known pharmacophores that have demonstrated efficacy in clinical settings. For instance, the pyrazole ring is a common scaffold in drugs used to treat conditions such as pain and inflammation, while the furan ring has been implicated in compounds with antimicrobial properties. The trifluoromethyl group further enhances its appeal by improving binding affinity and reducing susceptibility to metabolic degradation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. By leveraging molecular modeling techniques, scientists have been able to identify potential binding interactions between N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide and target proteins. These simulations have hinted at its potential as an inhibitor of enzymes such as cyclooxygenase (COX), which plays a crucial role in inflammation, or as an antagonist of receptors involved in pain signaling.

The synthesis of N-{2-[4-(furan-2-yl)-1H-pyrazol-1-yl]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the carbon-carbon bonds between the heterocyclic rings. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites within the molecule.

As interest in this compound grows, so does the body of research surrounding its applications. Several groups have reported on preliminary pharmacokinetic studies that suggest favorable properties such as good oral bioavailability and reasonable tissue distribution. These findings are encouraging for further development and highlight the compound's potential as a candidate for clinical trials. Moreover, its structural diversity makes it an attractive starting point for generating libraries of derivatives through combinatorial chemistry approaches.

The future direction of research on N-{2-[4-(furan-2-yl)-1H-pyrazol-1-y]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide will likely focus on optimizing its pharmacological profile through structure-based drug design. By understanding how subtle modifications to its core structure influence its biological activity, researchers can fine-tune its properties to achieve desired therapeutic effects while minimizing side effects. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible benefits for patients.

In conclusion, N-{2-[4-(furan-2-y)]ethyl}-6-(trifluoromethyl)pyridine-3-carboxamide (CAS No. 2034512-46-2) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for contributing to the development of novel therapeutic agents that address unmet medical needs.